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Compound of Interest

Compound Name: Paroxetine Mesylate

Cat. No.: B1678478 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for the dissolution and use of

paroxetine mesylate in various in-vitro experimental settings. The following protocols and data

are intended to ensure accurate and reproducible results in cell-based assays.

Paroxetine Mesylate: Properties and Solubility
Paroxetine mesylate is the mesylate salt form of paroxetine, a selective serotonin reuptake

inhibitor (SSRI). For in-vitro studies, it is crucial to start with a properly prepared stock solution.

The solubility of paroxetine mesylate in commonly used laboratory solvents is summarized

below.

Solvent Solubility Notes

DMSO 85 mg/mL (199.77 mM)[1]

Use of fresh, moisture-free

DMSO is recommended to

ensure maximum solubility.[1]

Water 10 mg/mL[1]
Solubility in aqueous solutions

can be limited.
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Protocol for Preparation of Paroxetine Mesylate
Stock Solution
This protocol details the preparation of a high-concentration stock solution of paroxetine
mesylate in Dimethyl Sulfoxide (DMSO), suitable for subsequent dilution in cell culture media

for in-vitro experiments.

Materials:

Paroxetine Mesylate powder

Anhydrous/Sterile Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Vortex mixer

Procedure:

Aseptic Technique: Perform all steps in a sterile environment, such as a laminar flow hood, to

prevent contamination of the stock solution.

Weighing: Accurately weigh the desired amount of paroxetine mesylate powder.

Dissolution: Add the appropriate volume of sterile DMSO to achieve the desired stock

concentration (e.g., for a 10 mM stock solution, dissolve 4.25 mg of paroxetine mesylate in

1 mL of DMSO).

Vortexing: Vortex the solution thoroughly until the paroxetine mesylate is completely

dissolved. Gentle warming (to no more than 37°C) can be applied if necessary to aid

dissolution.

Aliquoting: Aliquot the stock solution into smaller, single-use volumes in sterile

microcentrifuge tubes. This prevents repeated freeze-thaw cycles of the main stock.

Storage: Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for

long-term storage (up to 1 year).[1]
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Note on DMSO Concentration in Cell Culture:

It is critical to minimize the final concentration of DMSO in the cell culture medium as it can

have cytotoxic effects. The final DMSO concentration should ideally be kept below 0.5%, and a

vehicle control (media with the same final concentration of DMSO) must be included in all

experiments.

Experimental Workflow for In-Vitro Studies
The following diagram illustrates a typical workflow for an in-vitro experiment using a

paroxetine mesylate stock solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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